Cas no 124508-99-2 (9H-Purine-6-sulfinamide,2-amino-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purine-6-sulfinamide,2-amino-9-b-D-ribofuranosyl-
• CAS No: 124508-99-2
• MF: C₁₀H₁₄N₆O₅S
• MW: 330.320359706879
• CID: 213758
• PubChem ID: 130209
• Update Time: 2025-04-19

9H-Purine-6-sulfinamide,2-amino-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-sulfinamide,2-amino-9-b-D-ribofuranosyl-
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine-6-sulfinamide
• sulfinosine
• 3-deazasulfinosine
• 2-Amino-9-β-D-ribofuranosyl-9H-purine-6-sulfinamide
• SCHEMBL6907463
• 2-amino-9-beta-d-ribofuranosylpurine-6-sulfinamide
• 2-Imino-9-pentofuranosyl-3,9-dihydro-2H-purine-6-sulfinamide
• 124508-99-2
• 2-Amino-9-beta-D-ribofuranosyl-9H-purine-6-sulfinamide
• DTXSID70924860
• 2-Amino-9-beta-ribofuranosylpurine-6-sulfinamide
• NIXVOFULDIFBLB-QVRNUERCSA-N
• 9H-Purine-6-sulfinamide, 2-amino-9-beta-D-ribofuranosyl-

• Inchi： 1S/C10H14N6O5S/c11-10-14-7-4(8(15-10)22(12)20)13-2-16(7)9-6(19)5(18)3(1-17)21-9/h2-3,5-6,9,17-19H,1,12H2,(H2,11,14,15)/t3-,5-,6-,9-,22?/m1/s1
• InChI Key： NIXVOFULDIFBLB-QVRNUERCSA-N
• SMILES： S(C1C2=C(N=C(N)N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)(N)=O

Computed Properties

• Exact Mass: 330.07500
• Monoisotopic Mass: 330.07463874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 202Ų

Experimental Properties

• PSA: 201.84000
• LogP: -0.85150